10.1039/C1CP22235J | Reduced coupling of water molecules near the surface of reverse micelles

Reduced coupling of water molecules near the surface of reverse micelles

Physical Chemistry Chemical Physics Pub Date: 2011-09-29 DOI: 10.1039/C1CP22235J

Abstract

We report on vibrational dynamics of water near the surface of AOT reverse micelles studied by narrow-band excitation, mid-IR pump–probe spectroscopy. Evidence of OH-stretch frequency splitting into the symmetric and asymmetric modes is clearly observed for the interfacial H₂O molecules. The polarization memory of interfacial waters is preserved over an exceptionally extended >10 ps timescale which is a factor of 100 longer than in bulk water. These observations point towards negligibly small intermolecular vibrational coupling between the water molecules as well as strongly reduced water rotational mobility within the interfacial water layer.

Reduced coupling of water molecules near the surface of reverse micelles

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Journal Name：Physical Chemistry Chemical Physics

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